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Compound of Interest

Compound Name: Dihydrofolic acid

Cat. No.: B1670598 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals who handle Dihydrofolic acid. Adherence to these

procedures is critical to ensure personal safety and proper disposal.

Dihydrofolic acid is a metabolite of folic acid and an intermediate in the biosynthesis of

purines and pyrimidines.[1] While essential in biochemical research, it is classified as a

hazardous substance that can cause skin, eye, and respiratory irritation.[2][3] Therefore, strict

adherence to safety protocols is mandatory.

Hazard Identification and Classification
Properly understanding the hazards associated with Dihydrofolic acid is the first step in safe

handling. The following table summarizes its classification according to the Globally

Harmonized System (GHS).
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Hazard Class Hazard Statement Signal Word Pictogram

Skin Irritation

(Category 2)

H315: Causes skin

irritation[2]
Warning GHS07

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation[2]
Warning GHS07

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation[2]
Warning GHS07

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment are paramount to prevent

exposure. The following table outlines the minimum PPE requirements for handling

Dihydrofolic acid.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile, butyl, or

polychloroprene rubber gloves

are suitable.[3] Always inspect

gloves for signs of degradation

before use and replace them

immediately if contaminated.[3]

Eyes/Face
Safety glasses with side

shields or Chemical goggles

In situations with a high risk of

splashing, a face shield should

be worn in addition to goggles.

[4]

Body
Laboratory coat or

Impermeable gown

A long-sleeved, impermeable

gown that closes in the back is

required.[5] A PVC apron can

provide additional protection.

[3]

Respiratory N95 respirator or higher

A respirator is necessary when

handling the powder form of

Dihydrofolic acid or when dust

may be generated. All

respirator use must be in

accordance with a

documented institutional safety

plan.

Operational Plan: Step-by-Step Handling Procedure
This section provides a procedural workflow for the safe handling of Dihydrofolic acid in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://datasheets.scbt.com/sc-214895.pdf
https://datasheets.scbt.com/sc-214895.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://datasheets.scbt.com/sc-214895.pdf
https://www.benchchem.com/product/b1670598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
- Assemble all necessary materials

- Don appropriate PPE
- Ensure fume hood is operational

Weighing
- Handle solid Dihydrofolic acid in a fume hood

- Use anti-static measures
- Minimize dust generation

Proceed with caution

Dissolution
- Add Dihydrofolic acid to the solvent slowly
- Keep the container closed when not in use

- Dihydrofolic acid solutions are light-sensitive and degrade rapidly

Careful transfer

Experimental Use
- Conduct all procedures within the fume hood

- Avoid all personal contact, including inhalation

Use immediately

Decontamination & Cleanup
- Decontaminate all surfaces and equipment

- Wash hands thoroughly after handling

Post-procedure

Waste Disposal
- Segregate waste into appropriate containers

- Follow institutional and regulatory guidelines for disposal

Final step

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Dihydrofolic Acid.

Disposal Plan
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Proper disposal of Dihydrofolic acid and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Segregation: Do not mix Dihydrofolic acid waste with other chemical waste unless explicitly

permitted by your institution's safety protocols.

Containers: Use clearly labeled, sealed containers for all Dihydrofolic acid waste, including

contaminated PPE and cleaning materials.

Regulations: All waste must be handled and disposed of in accordance with local, state, and

federal regulations.[3] Do not dispose of Dihydrofolic acid in household garbage or down

the drain.[2]

Empty Containers: Handle uncleaned, empty containers as you would the product itself, as

they may contain hazardous residues.[3]

Emergency Procedures: Spills and Exposure
In the event of a spill or personal exposure, immediate and appropriate action is critical.

Spill Response:

Minor Spills:

Alert others in the immediate area.

Wearing appropriate PPE, clean up the spill immediately.[3]

Avoid breathing in dust.[3]

Collect all contaminated materials in a sealed container for proper disposal.

Major Spills:

Evacuate the area immediately.

Alert your institution's emergency response team.[3]
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Provide them with the location and nature of the hazard.[3]

First-Aid Measures:

Inhalation: Move the affected person to fresh air. Seek medical attention if you feel unwell.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and water.[2] If skin irritation occurs, seek medical advice.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[2] Remove contact lenses if present and easy to do so. Continue rinsing. If

eye irritation persists, get medical advice/attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[6]

Always have the Safety Data Sheet (SDS) readily available for emergency responders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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